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The MRL Data Gap Process

Addressing MRL data gaps is a formal process often triggered by regulatory reviews. The following table

summarizes the key components based on a case study for the pesticide spinetoram [1].

Process

Description
Stage

Key Outcomel/Consideration

Data gaps lead to "tentative MRLs" with
footnotes specifying required confirmatory data

Identification Regulatory review (e.g., EFSA's

Article 12 review) identifies

unavailable data [1]. [1].

Data An applicant (e.g., a company) Data often includes new or validated analytical

Submission submits confirmatory data to methods for different commodity groups [1].
address the gaps [1].

Assessment Competent authorities evaluate the A common issue is incomplete demonstration of
submitted data against regulatory extraction efficiency for analytical methods
guidance [1]. [1].

Resolution Data gaps are closed if the Changes in context (e.g., expiration of a

submission is satisfactory, and
tentative MRLs are confirmed [1].

substance's approval) can make some data
gaps obsolete [1].
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Good Agricultural Practice (GAP) Comparison

For establishing or using an MRL, the concept of Good Agricultural Practice (GAP) is fundamental. When
a new use for a pesticide is proposed, its GAP must be compared to the GAP that the existing MRL is based
on [2].

The principle is to determine if the new GAP is similar, more critical, or less critical than the reference
GAP. A GAP is considered more critical if it could lead to higher residue levels. The key parameters for

comparison are [2]:

e Application rate: Rates differing by more than 25% are not similar.

e Pre-harvest interval (PHI): Intervals differing by more than 25% are not similar.

¢ Number of treatments: The effect on residue diminishes for later applications unless the compound
is persistent.

¢ Formulation type: Common types like EC, WP, SC, etc., are generally considered similar.

If two or more critical parameters deviate simultaneously, the GAPs are no longer considered similar, and the

trial data may not be comparable [2].

Workflow for Addressing MRL Data Gaps

The diagram below outlines the general workflow for resolving an MRL data gap, from its identification to

the final regulatory decision.
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A Note on Analytical Methods

A recurring challenge in addressing MRL data gaps is the validation of analytical methods. Regulatory
assessments often find that the extraction efficiency of methods has not been satisfactorily addressed, which
remains a source of uncertainty [1]. Advanced techniques like LC-MS/MS and GC-MS/MS are typically

used for multi-residue analysis due to their high sensitivity and specificity [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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